A photo-induced transformation, specific to the nanometric size and different from the well-documented photo-induced electron transfer in molecules and large size coordination polymers, is evidenced in 5 nm nanocrystals of an alkali cation free CoFe Prussian blue analog by SQUID magnetometry and X-ray absorption spectroscopy.

Azoheteroarenes are an emerging class of photoswitch that offer distinct features such as efficient photoisomerization, variable stability of the photoswitched states, and bidirectional photoswitching. This Review overviews different classes of azoheteroarene-coordinated metal complexes reported in the literature. It also surveys their achievements in optical, magnetic properties, metallo-supramolecular chemistry, and catalysis, as well as the use of light to control them. (Image adapted from: Inorg. Chem. Front. 2022, 9, 2315–2327).

Donor/acceptor dyads: A series of coumarin-BODIPY molecules containing electron donor and acceptor subunits were prepared using a Sonogashira cross-linking reaction. The compounds were characterized and studied using X-ray structural analysis, density functional calculations and photophysical studies, and a surface analysis investigation was also carried out.

Singlet fission (SF) allows the generation of two photoexcitations through the absorption of only one photon, although the intrinsic instability of SF materials hinders any real application. Excited-state intramolecular proton transfer (ESIPT) might generate a SF tautomer upon irradiation, offering an alternative pathway to overcome that limitation. In this study, the ESIPT+SF mechanism is theoretically and computationally evaluated, including different scenarios derived from different alignments of the energy levels.

Photocatalysis: A new ocu-metal-organic framework (MOF) catalyst, SYD-1-CuNi, was rationally designed and successfully synthesised. Catalytically active CuNi sites in SYD-1-CuNi were attached to coordinatively unsaturated sites on the Zr oxo-clusters postsynthetically via a sequential practice of a solvent-assisted ligand exchange and metalation processes. SYD-1-CuNi catalyses a photocatalytic CO2 reduction/hydrogen evolution reaction concomitantly with oxidation of benzyl alcohol to benzaldehyde.

Let's see… Recent advances in the development and application of supramolecular luminescent nano-assemblies based on different functional building blocks in cell imaging are reviewed. These supramolecular luminescent nano-assemblies have wide applications in targeted imaging of specific organelles, drug delivery, and therapy.

The complex mixed-valence tellurium and vanadium compound Cs(V3+0.0625V5+0.5625Te4+0.34375Te6+1.03125)O6 with a classical cubic β-pyrochlore structure has been prepared. As a result of features of its electron structure, the compound possesses photocatalytic activity under visible light irradiation with an apparent quantum efficiency (QE) ϕx=3.63 ⋅ 10−6 molecules/photons for methylene blue degradation (MB). The investigation of MB oxidation products shows a rather deep decomposition to simple aromatic and non-aromatic compounds.

Trap states and recombination kinetics: The variation of trap states and the involving kinetics on the Ag-TiO2 interfaces after the adsorption of PATP are monitored by photoluminescence spectroscopy and open-circuit photovoltage decay (see figure). Adsorbed PATP molecules can change the distribution of interfacial trap states and affect the recombination orders on Ag-TiO2 heterostructures.

Let's collaborate! MCo2O4 (M=Mn, Zn, Fe) was synthesized and combined with Ce-UiO-66 to create a heterojunction structure for use as a photocatalyst for chromium(VI) reduction. The resulting Ce-UiO-66/MCo2O4 heterojunctions exhibited high Cr(VI) reduction under visible light irradiation and maintained high photoreduction efficiency even after four cycling tests, demonstrating excellent photocatalytic stability.

Chiral luminescent materials are a class of materials capable of emitting circularly polarized light (CPL). Radicals are a unique open-shell compound with exceptional photoelectromagnetic properties that can be exploited in constructing novel chiral luminescent materials. This Concept discussed three main catalogues for producing organic CPL radicals, intrinsic chiral luminescent radicals, luminescent radicals with chiral substitutions, and field regulation-induced chiral luminescent radicals. The brief review of their properties aims at providing basic guidelines and supporting further development of novel chiral luminescent radical systems.